molecular formula C27H42O4 B1264782 2,22-Dideoxy-3-dehydroecdysone

2,22-Dideoxy-3-dehydroecdysone

Cat. No. B1264782
M. Wt: 430.6 g/mol
InChI Key: ADJIOBLYKGQIDH-NOVLVJNXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,22-Dideoxy-3-dehydroecdysone is a cholestanoid.

Scientific Research Applications

Biosynthesis Studies

2,22-Dideoxy-3-dehydroecdysone has been a focus in the study of ecdysone biosynthesis. Research conducted by Haag et al. (1988) synthesized a tritiated form of 2,22-dideoxyecdysone and examined its conversion to ecdysone in various endocrine tissues of locusts, Locusta migratoria (Haag et al., 1988). This study contributes significantly to understanding the biosynthetic pathway of ecdysone in insects.

Ecdysteroid Conjugates Research

The compound has also been identified in research on ecdysteroid conjugates. Hiramoto et al. (1988) isolated novel ecdysteroid conjugates from the ovaries of the silkworm, Bombyx mori, which included 2,22-dideoxy-20-hydroxyecdysone (Hiramoto et al., 1988). This research expands our understanding of ecdysteroid chemistry and its roles in insect physiology.

properties

Product Name

2,22-Dideoxy-3-dehydroecdysone

Molecular Formula

C27H42O4

Molecular Weight

430.6 g/mol

IUPAC Name

(5R,9R,10R,13R,14S,17R)-14-hydroxy-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,5,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6-dione

InChI

InChI=1S/C27H42O4/c1-17(7-6-11-24(2,3)30)19-10-14-27(31)21-16-23(29)22-15-18(28)8-12-25(22,4)20(21)9-13-26(19,27)5/h16-17,19-20,22,30-31H,6-15H2,1-5H3/t17-,19-,20+,22+,25-,26-,27-/m1/s1

InChI Key

ADJIOBLYKGQIDH-NOVLVJNXSA-N

Isomeric SMILES

C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@]2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(CCC(=O)C4)C)C)O

Canonical SMILES

CC(CCCC(C)(C)O)C1CCC2(C1(CCC3C2=CC(=O)C4C3(CCC(=O)C4)C)C)O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,22-Dideoxy-3-dehydroecdysone
Reactant of Route 2
2,22-Dideoxy-3-dehydroecdysone
Reactant of Route 3
2,22-Dideoxy-3-dehydroecdysone
Reactant of Route 4
2,22-Dideoxy-3-dehydroecdysone
Reactant of Route 5
2,22-Dideoxy-3-dehydroecdysone
Reactant of Route 6
2,22-Dideoxy-3-dehydroecdysone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.